Cas no 515-25-3 ((2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Properties

Names and Identifiers

• Pyrrolidinium,2-carboxy-4-hydroxy-1,1-dimethyl-, inner salt, (2S,4R)-
• Betonicine
• 4-Hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
• 4-Hydroxy-stachydrine
• L-4-HYDROXYPROLINE BETAINE
• trans-4-Hydroxyproline betaine
• Achillein
• Achilleine
• Betonicin
• DTXSID30965830
• FBA654632Q
• EINECS 208-195-6
• (-)-Betonicine
• 4-Hydroxyproline betaine
• UNII-FBA654632Q
• 4-HYDROXYPROLINE BETAINE, TRANS-
• FS-6831
• 2-CARBOXY-4-HYDROXY-1,1-DIMETHYLPYRROLIDINIUM HYDROXIDE, INNER SALT, L-TRANS-
• trans-4-hydroxy-L-proline betaine
• NSC 655264
• 4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
• NSC-655264
• Betonicine; L-4-Hydroxyproline betaine
• (2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
• NSC655264
• BETONICINE [MI]
• C08269
• PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S,4R)-
• CHEBI:85533
• (2S,4R)-4-hydroxy-1,1-dimethyl-pyrrolidin-1-ium-2-carboxylic acid
• MFCD00063554
• (2S-trans)-2-Carboxylato-4-hydroxy-1,1-dimethylpyrrolidinium
• SCHEMBL893616
• PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S-TRANS)-
• 515-25-3
• HY-12547
• CS-0012003
• NS00043615
• Betonicin;(2S-trans)-; Achillein;(2S-trans)-; Achillein;Betonicine
• Q63390490
• Pyrrolidinium, 2-carboxy-4-hydroxy-1,1-dimethyl-, hydroxide, inner salt, (2S-trans)-
• AKOS040744484
• (2s,4r)-4-Hydroxy-1,1-Dimethylpyrrolidinium-2-Carboxylate
• trans-hydroxyproline betaine
• (2,4R)-4-hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
• E77629
• 4-Hydroxy-L-prolinebetaine
• (2R,4S)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
• MUNWAHDYFVYIKH-RITPCOANSA-N
• (2R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylic acid
• (2S,4R)-2-carboxy-4-hydroxy-1,1,-dimethylpyrrolidinium inner salt; Achillein
• +Expand

• MDL： MFCD00063554
• InChIKey： MUNWAHDYFVYIKH-RITPCOANSA-N
• Inchi： InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
• SMILES： C[N+]1(C)C[C@@H](C[C@H]1C(=O)[O-])O

Computed Properties

• Exact Mass: 159.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.08954328g/mol
• Heavy Atom Count: 11
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• LogP: -2.09530
• PSA: 60.36000
• Refractive Index: 1.4760 (estimate)
• Boiling Point: 284.67°C (rough estimate)
• Melting Point: 252 °C (decomposition) (ethanol )
• Specific Rotation: D20 -34.2° (c = 1.0)
• Density: 1.2013 (rough estimate)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%